molecular formula C21H30N2O4 B6942013 N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide

Cat. No.: B6942013
M. Wt: 374.5 g/mol
InChI Key: LYGWTIYZFFBHLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[55]undecan-4-yl)acetamide is a complex organic compound with a unique structure that includes a cyclopropyl group, a methoxyphenyl group, and a spirocyclic acetamide moiety

Properties

IUPAC Name

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H30N2O4/c1-25-18-6-4-17(5-7-18)20(16-2-3-16)22-19(24)14-23-10-13-27-21(15-23)8-11-26-12-9-21/h4-7,16,20H,2-3,8-15H2,1H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYGWTIYZFFBHLB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(C2CC2)NC(=O)CN3CCOC4(C3)CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H30N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide typically involves multiple steps, starting with the preparation of the cyclopropyl and methoxyphenyl intermediates. These intermediates are then coupled using a series of reactions, including nucleophilic substitution and spirocyclization. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups, potentially altering the compound’s reactivity and properties.

    Reduction: This reaction can remove oxygen-containing groups or reduce double bonds, affecting the compound’s stability and reactivity.

    Substitution: This reaction can replace one functional group with another, allowing for the modification of the compound’s properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide has several scientific research applications:

    Chemistry: It can be used as a building block for synthesizing more complex molecules, particularly in the development of new materials and catalysts.

    Biology: The compound’s unique structure may allow it to interact with biological molecules in specific ways, making it a potential candidate for drug development and biochemical research.

    Medicine: Its potential therapeutic properties could be explored for treating various diseases, particularly those involving complex molecular interactions.

    Industry: The compound’s stability and reactivity make it suitable for use in industrial processes, such as the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism by which N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, potentially leading to therapeutic effects. The exact molecular targets and pathways involved depend on the compound’s specific application and the biological context in which it is used.

Comparison with Similar Compounds

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide can be compared with other similar compounds, such as those containing cyclopropyl or spirocyclic moieties. These comparisons highlight the compound’s unique structural features and potential advantages, such as increased stability or specific reactivity. Similar compounds include:

  • Cyclopropyl-containing amides
  • Methoxyphenyl derivatives
  • Spirocyclic acetamides

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.